Cas no 84702-96-5 (1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one)

• Product Name: 1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one
• CAS No: 84702-96-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 2150403
• PubChem ID: 59202014
• Update Time: 2024-03-01

1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-isobutyl-[2]thienyl)-ethanone
• 1-[5-(2-methylpropyl)thiophen-2-yl]ethan-1-one
• OARPIKYRAJLSCE-UHFFFAOYSA-N
• 1-(5-Isobutyl-thiophen-2-yl)-ethanone
• 1-[5-(2-Methylpropyl)thiophen-2-yl]ethan-1-one

• Inchi： 1S/C10H14OS/c1-7(2)6-9-4-5-10(12-9)8(3)11/h4-5,7H,6H2,1-3H3
• InChI Key： OARPIKYRAJLSCE-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CC(C)C

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones